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(trifluoromethyl)pyridine

Cat. No.: B046346 Get Quote

A detailed guide for researchers on the performance and application of key chloro-

trifluoromethylpyridine-derived herbicides, with a focus on Acetyl-CoA Carboxylase (ACCase)

and Acetolactate Synthase (ALS) inhibitors.

While no commercial herbicides are directly derived from 2-Chloro-3-nitro-6-
(trifluoromethyl)pyridine, the broader chemical family of chloro-trifluoromethylpyridine

derivatives is of significant importance in the agrochemical industry. This guide focuses on

three prominent herbicides from this class: Fluazifop-P-butyl and Haloxyfop-P-methyl, which

are Acetyl-CoA Carboxylase (ACCase) inhibitors, and Flupyrsulfuron-methyl, an Acetolactate

Synthase (ALS) inhibitor. Their efficacy is compared with other relevant herbicides, supported

by experimental data to inform research and development in weed management.

ACCase Inhibitors: Fluazifop-P-butyl and Haloxyfop-
P-methyl
Fluazifop-P-butyl and Haloxyfop-P-methyl belong to the aryloxyphenoxypropionate ('fop') group

of herbicides. They are systemic, post-emergence herbicides highly effective for the control of

annual and perennial grass weeds in a variety of broadleaf crops such as soybeans, cotton,

and canola.[1][2][3] Their mode of action is the inhibition of the ACCase enzyme, which is

crucial for fatty acid synthesis in grasses, leading to the disruption of cell membrane formation

and eventual weed death.[4][5]
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Comparative Efficacy Data
The efficacy of these herbicides can be influenced by factors such as weed species, growth

stage, application rate, and environmental conditions.[6][7] The following tables summarize

their performance in comparison to other ACCase inhibitors.
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Herbicide
Chemical
Family

Applicati
on Rate
(g a.i./ha)

Weed
Species

Efficacy
Metric

Efficacy
(%)

Source

Fluazifop-

P-butyl
FOP 134

Echinochlo

a colona,

Digitaria

marginata,

Eleusine

indica,

Dactylocte

nium

aegyptium,

Cynodon

dactylon

Weed

Control

Efficiency

85.41 (at

30 DAS)
[8]

Fluazifop-

P-butyl
FOP 167

Echinochlo

a colona,

Digitaria

marginata,

Eleusine

indica,

Dactylocte

nium

aegyptium,

Cynodon

dactylon

Weed

Control

Efficiency

79.97 (at

60 DAS)
[8]

Haloxyfop-

P-methyl
FOP 62.4

Digitaria

insularis

(Sourgrass

)

% Control

at 28 DAA
96.7 [9]

Haloxyfop-

P-methyl
FOP

300 L/fed

(~714

L/ha)

Grass

Weeds

% Control

(Excellent)
86 - 92 [10]
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Haloxyfop-

P-methyl
FOP

400 L/fed

(~952

L/ha)

Grass

Weeds

% Control

(Good to

Excellent)

77 - 84 [10]

Quizalofop-

p-ethyl
FOP 50

Echinochlo

a colona,

Digitaria

marginata,

Eleusine

indica,

Dactylocte

nium

aegyptium,

Cynodon

dactylon

Weed

Control

Efficiency

Lower than

Fluazifop-

P-butyl

[8]

Clethodim DIM 108

Digitaria

insularis

(Sourgrass

)

% Control

at 28 DAA

Lower than

Haloxyfop-

P-methyl

[9]

DAA: Days After Application; DAS: Days After Sowing; FOP: Aryloxyphenoxypropionate; DIM:

Cyclohexanedione

Experimental Protocols
1. Field Trial for ACCase Inhibitor Efficacy in Groundnut:

Experimental Design: Randomized block design with three replications.

Crop: Groundnut (Arachis hypogaea L.).

Weed Seeding: Natural infestation of grassy weeds including Echinochloa colona, Digitaria

marginata, Eleusine indica, Dactyloctenium aegyptium, and Cynodon dactylon.[8]

Herbicide Application:
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Post-emergence herbicides (Fluazifop-P-butyl, Quizalofop-p-ethyl) were applied 20 days

after sowing (DAS), corresponding to the 2 to 3 leaf stage of the grasses.[8]

Application was carried out using a knapsack sprayer with a spray volume of 500 L/ha.[8]

Data Collection:

Weed density and dry weight were recorded at various intervals (e.g., 40 DAS till harvest).

Weed control efficiency was calculated.

Crop yield (pod yield) was measured at harvest.[8]

Statistical Analysis: Data were subjected to analysis of variance (ANOVA) to determine

significant differences between treatments.

2. Greenhouse Assay for Sourgrass Control:

Experimental Setup: Sourgrass (Digitaria insularis) was grown in 1L-plastic pots filled with a

mixture of sieved clay soil and commercial substrate.[9]

Herbicide Application:

Herbicides (Haloxyfop-P-methyl, Clethodim, and their mixtures) were applied when the

plants reached the full tillering stage.

A 4x4 factorial scheme was used with varying doses of each herbicide.[9]

Data Collection:

Visual percentage control was evaluated at 21 and 28 days after application (DAA).

Residual dry matter of the aerial parts was measured at 28 DAA.[9]

Statistical Analysis: Data were analyzed to determine the efficacy of individual herbicides and

the nature of their interaction in mixtures (additive, synergistic, or antagonistic).
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Mechanism of Action and Experimental Workflow
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Caption: Mechanism of Action for ACCase-Inhibiting Herbicides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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